BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical and
Analytical Profile of Cefacetrile-13C3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefacetrile-13C3

Cat. No.: B12400101

This document provides a detailed overview of the molecular and analytical characteristics of
Cefacetrile-13C3, an isotopically labeled version of the first-generation cephalosporin
antibiotic, Cefacetrile. This guide is intended for professionals in research and drug
development who utilize stable isotope-labeled compounds as internal standards in quantitative
analyses.

Introduction

Cefacetrile is a broad-spectrum cephalosporin antibiotic effective against a range of Gram-
positive and Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of
bacterial cell wall synthesis by binding to and inactivating penicillin-binding proteins (PBPs).[1]

[2]

Cefacetrile-13C3 is a stable isotope-labeled variant of Cefacetrile, where three Carbon-12
atoms have been replaced with Carbon-13 isotopes.[3][4] This labeling provides a distinct mass
shift without significantly altering the chemical properties of the molecule. Consequently,
Cefacetrile-13C3 is an ideal internal standard for bioanalytical methods, such as liquid
chromatography-mass spectrometry (LC-MS), enabling precise quantification of Cefacetrile in
complex biological matrices.

Molecular Properties and Weight Calculation

The molecular formula for unlabeled Cefacetrile is C13H13N306S.[2][5][6] In Cefacetrile-13C3,
three carbon atoms are substituted with the 13C isotope, resulting in the formula
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C10%C3H13N306S.[4] This substitution is crucial for its use as an internal standard.

The molecular weight is calculated based on the atomic weights of the constituent elements.
The atomic mass of Carbon-12 is defined as exactly 12 daltons, while the heavier Carbon-13
isotope has an atomic mass of approximately 13.00335 daltons.[7][8][9]

Calculation of Molecular Weight:

The molecular weight of Cefacetrile-13C3 is determined by summing the atomic weights of its
constituent atoms:

10 Carbon-12 atoms

3 Carbon-13 atoms

13 Hydrogen atoms

3 Nitrogen atoms

6 Oxygen atoms

1 Sulfur atom

Using the standard atomic weights (H: 1.008, 12C: 12.000, 3C: 13.00335, N: 14.007, O: 15.999,
S: 32.06), the calculated molecular weight is approximately 342.19 g/mol . A reported molecular
weight from a commercial supplier is 342.30 g/mol .[4] The slight variation can arise from
differences in the atomic weight values used for the calculation.

Data Presentation: Physicochemical Properties

The following table summarizes and compares the key quantitative data for Cefacetrile and its
13Cs-labeled analogue.
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Cefacetrile Cefacetrile-13C3
Property Data Source(s)
(Unlabeled) (Labeled)
Molecular Formula C13H13N306S C1013C3H13N306S [21[41[5]
Average Molecular
) 339.32 g/mol 342.30 g/mol [415]
Weight
Monoisotopic (Exact)
339.0525 Da 342.0626 Da [2]
Mass
13C Isotopic o
] N/A Minimum 99% [4]
Enrichment
CAS Number 10206-21-0 N/A [5][6][10]

Experimental Protocol: Quantitative Analysis of

Cefacetrile using LC-MS/MS

This section details a representative protocol for the quantification of Cefacetrile in a biological

matrix (e.g., plasma) using Cefacetrile-13C3 as an internal standard (IS).

4.1 Objective: To accurately determine the concentration of Cefacetrile in plasma samples.

4.2 Materials and Reagents:

o Cefacetrile analytical standard

o Cefacetrile-13C3 (Internal Standard)

e Human plasma (or other relevant biological matrix)
o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

» Protein precipitation plates or tubes
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4.3 Sample Preparation:

Thaw plasma samples and standards to room temperature.

Prepare a stock solution of Cefacetrile-13C3 (IS) in 50:50 acetonitrile/water at a
concentration of 1 pg/mL.

To 50 pL of each plasma sample, calibration standard, and quality control sample, add 10 pL
of the IS working solution.

Vortex briefly to mix.

Add 200 pL of acetonitrile containing 0.1% formic acid to precipitate proteins.
Vortex vigorously for 2 minutes.

Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated protein.

Transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.

4.4 L.C-MS/MS Conditions:

LC System: Standard UHPLC system

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial
conditions, and equilibrate.

Flow Rate: 0.4 mL/min

Injection Volume: 5 pL

Mass Spectrometer: Triple quadrupole mass spectrometer
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 lonization Mode: Electrospray lonization (ESI), Positive
 MRM Transitions:
o Cefacetrile: Q1 340.1 -> Q3 [specific fragment ion]
o Cefacetrile-13C3: Q1 343.1 -> Q3 [corresponding specific fragment ion]
4.5 Data Analysis:
 Integrate the peak areas for both the Cefacetrile and Cefacetrile-13C3 (I1S) MRM transitions.
o Calculate the ratio of the analyte peak area to the IS peak area.

o Construct a calibration curve by plotting the peak area ratio against the known
concentrations of the calibration standards.

o Determine the concentration of Cefacetrile in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the analysis of
Cefacetrile-13C3.

Molecular Composition

Cefacetrile Carbon-13 Isotope
(C13H13 N3 06 S) (13C)

Isotopic Labeling

Cefacetrile-13C3

(C10 13C3 H13 N3 06 S)

Click to download full resolution via product page
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Caption: Logical relationship between Cefacetrile and its 13C3-labeled form.

LC-MS/MS Quantitative Workflow

Sample Preparation ] . Quantification
(Protein Precipitati | LCMSIMS Analysis || o3 Area Ratio) | ©

Biological Sample | Spike with
(contains Cefacetrile) | cefacetrile-13C3 (1S)

Click to download full resolution via product page

Caption: Workflow for quantification using a stable isotope-labeled standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical and Analytical Profile
of Cefacetrile-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400101#what-is-the-molecular-weight-of-
cefacetrile-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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